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Compound of Interest

LANCL1 Human Pre-designed
SIRNA Set A

Cat. No.: B15585401

Compound Name:

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the resuspension and storage of LANCL1 siRNA.
Adherence to these guidelines is crucial for maintaining siRNA integrity and ensuring
reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended buffer for resuspending LANCL1 siRNA?

Al: For long-term stability, it is highly recommended to resuspend your LANCL1 siRNA in an
RNase-free buffer. Acommonly used buffer is a 1x siRNA buffer, which typically contains
components like potassium chloride, HEPES, and magnesium chloride to maintain a stable pH
and ionic environment.[1][2] For short-term storage, RNase-free water is also an acceptable
option.[1] Some suppliers may provide a specific resuspension buffer with their SIRNA
products.[3]

Q2: What is the optimal concentration for a stock solution of LANCL1 siRNA?

A2: A convenient stock concentration for LANCL1 siRNA is between 20 uM and 100 pM.[4] For
example, to create a 20 puM stock solution from 10 nmol of siRNA, you would resuspend the
pellet in 500 pL of 1x siRNA buffer.[1] Higher concentration stocks (e.g., 100 uM) can be useful
for creating smaller aliquots for daily experimental use.
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Q3: How should | properly store my lyophilized and resuspended LANCL1 siRNA?

A3: Lyophilized (dry) LANCL1 siRNA is stable at room temperature for 2-4 weeks but should be
stored at -20°C or -80°C for long-term stability, where it can be stable for at least a year.[5][6][7]
Once resuspended, the siRNA solution should be aliquoted into smaller volumes to minimize
freeze-thaw cycles and stored at -20°C or -80°C.[6][8] Resuspended siRNA is generally stable
for at least six months under these conditions.[6][8][9] For short-term use, a resuspended
solution can be stored at 4°C for up to 6 weeks.[1]

Q4: How many times can | freeze and thaw my resuspended LANCL1 siRNA aliquots?

A4: It is best to limit the number of freeze-thaw cycles to no more than five to maintain the
integrity of the siRNA.[6] Exceeding this number can lead to degradation and a decrease in
knockdown efficiency. Creating single-use aliquots is the most effective strategy to avoid this
issue.

Q5: How can | verify the concentration of my resuspended LANCL1 siRNA?

A5: The most accurate method to determine the concentration of your resuspended siRNA is
by measuring its absorbance at 260 nm (A260) using a UV spectrophotometer.[1] It is
important to note that the presence of salts in the resuspension buffer can affect the
absorbance reading. For the most precise measurement, you can dissolve the siRNA in
RNase-free water for the spectrophotometric analysis.[1]
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Issue

Possible Cause

Recommended Solution

Low or no target gene

knockdown

siRNA degradation due to

improper storage or handling.

Ensure siRNA was stored at
the correct temperature and
handled using RNase-free
technigues. Use fresh aliquots
that have not undergone

multiple freeze-thaw cycles.

Incomplete resuspension of
the siRNA pellet.

After adding the buffer, vortex
the tube and incubate on an
orbital shaker for 30-90
minutes at room temperature
to ensure the pellet is fully
dissolved.[1][7]

Incorrect siRNA concentration.

Verify the concentration of your

stock solution using UV
spectrophotometry. An
incorrect concentration can
lead to suboptimal delivery into
cells.[10]

Inconsistent results between

experiments

Variability in freeze-thaw

cycles.

Prepare single-use aliquots of
your resuspended siRNA to
ensure consistency across

experiments.

RNase contamination.

Always use RNase-free tubes,
tips, and solutions when
working with siRNA. Wear
gloves to prevent

contamination from skin.

Visible precipitate in

resuspended siRNA

The siRNA is not fully

dissolved.

Gently warm the solution to
37°C for a few minutes and
vortex. If the precipitate
persists, briefly centrifuge the

tube and use the supernatant.
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Quantitative Data Summary

it | Stabill

SiRNA Form Storage Temperature Duration of Stability
Lyophilized (Dry Pellet) Room Temperature 2-4 weeks[1][7]
-20°C to -80°C At least 1 year[5][6]

Resuspended 4°C Up to 6 weeks[1]
-20°C to -80°C At least 6 months[6][8][9]

Recommended Resuspension Volumes for a 20 uyM

Stock Solution
Starting Amount of SiRNA Volume of 1x siRNA Buffer to Add
1 nmol 50 pL
5 nmol 250 pL
10 nmol 500 pL[1]
20 nmol 1000 pL

Experimental Protocols
Protocol for LANCL1 siRNA Resuspension

o Preparation: Before starting, ensure your workspace and all materials (pipette tips,
microcentrifuge tubes) are RNase-free. Wear gloves throughout the procedure.

o Centrifugation: Briefly centrifuge the tube containing the lyophilized LANCL1 siRNA pellet to
ensure the entire pellet is at the bottom of the tube.[1]

o Resuspension: Carefully add the appropriate volume of RNase-free 1x siRNA buffer or
RNase-free water to the tube to achieve your desired stock concentration (e.g., 20 uM).

» Dissolution: Pipette the solution up and down 3-5 times to help dissolve the pellet. Avoid
creating bubbles.[1]
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 Incubation: For complete resuspension, place the tube on an orbital shaker for 30-90
minutes at room temperature.[1][7]

» Final Centrifugation: Briefly centrifuge the tube again to collect the entire volume of the
resuspended siRNA solution at the bottom.

e Quantification (Optional but Recommended): Measure the absorbance at 260 nm to confirm
the concentration of your siRNA stock.

» Aliquoting and Storage: Aliquot the resuspended siRNA into smaller, single-use volumes in
RNase-free tubes. Store these aliquots at -20°C or -80°C.
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Caption: Workflow for LANCL1 siRNA Resuspension and Storage.
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Low/No Knockdown
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Caption: Troubleshooting Logic for Ineffective LANCL1 siRNA Knockdown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [LANCL1 siRNA Resuspension and Storage: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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